4-Methyl-5-(4-(methylsulfonyl)phenyl)thiazol-2-amine

• Molecular Formula: C11H12N2O2S2
• Molecular Weight: 268.4 g/mol
• IUPAC Name: 4-methyl-5-(4-methylsulfonylphenyl)-1,3-thiazol-2-amine
• InChI: InChI=1S/C11H12N2O2S2/c1-7-10(16-11(12)13-7)8-3-5-9(6-4-8)17(2,14)15/h3-6H,1-2H3,(H2,12,13)
• InChI Key: WPUCLFXOVJEOKL-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(SC(=N1)N)C2=CC=C(C=C2)S(=O)(=O)C

Description

4-Methyl-5-(4-(methylsulfonyl)phenyl)thiazol-2-amine is a useful research compound. Its molecular formula is C11H12N2O2S2 and its molecular weight is 268.4 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

4-(2-Acetylamino-methyl-thiazol-5-yl)-benzenesulfonyl chloride (AE2) (0.5 g, 1.5 mmol) in dioxane (2 ml) is added dropwise to a stirred solution of sodium sulfite (0.378 g, 3.0 mmol) and sodium hydrogen carbonate (0.252 g, 3.0 mmol) in water at 75° C. After 1 hour at 75° C., bromoacetic acid (0.417 g, 3.0 mmol) is added and heating continued for 1 hour at 100° C. Sodium hydroxide (0.24 g, 6.0 mmol) in water (0.25 ml) is then added and the mixture is heated with stirring at 90° C. for 16 hours. The reaction mixture is allowed to cool, diluted with water (100 ml) and extracted with dichloromethane (3×75 ml). The combined organic extracts are washed with brine (75 ml), dried (MgSO4), filtered, and the solvent removed to give the title compound.